Cas no 690646-18-5 (4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid)

• Product Name: 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid
• CAS No: 690646-18-5
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• MDL: MFCD05741686
• CID: 1732999
• PubChem ID: 852335
• Update Time: 2025-10-30

4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(2,3,5,6-tetramethylphenyl)sulfonylamino]methyl]benzoic acid
• 4-({[(2,3,5,6-tetramethylphenyl)sulfonyl]amino}methyl)benzoic acid
• AC1Q2HVB
• AC1LGV53
• CTK7I7919
• MolPort-000-646-972
• AG-A-64533
• KB-123499
• 4-(2,3,5,6-Tetramethylphenylsulfonylaminomethyl)benzoic acid
• 4-(((2,3,5,6-Tetramethylphenyl)sulfonamido)methyl)benzoic acid
• AQ-750
• VU0618394-1
• EN300-10300
• 4-(([(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]AMINO)METHYL)BENZOIC ACID
• 690646-18-5
• 4-((2,3,5,6-tetramethylphenylsulfonamido)methyl)benzoic acid
• DTXSID60357365
• AKOS000117452
• Z45512184
• F3394-1140
• 4-[(2,3,5,6-tetramethylbenzenesulfonamido)methyl]benzoic acid
• AQ-750/42501897
• G31255
• 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid

• MDL： MFCD05741686
• Inchi： 1S/C18H21NO4S/c1-11-9-12(2)14(4)17(13(11)3)24(22,23)19-10-15-5-7-16(8-6-15)18(20)21/h5-9,19H,10H2,1-4H3,(H,20,21)
• InChI Key： PQPFGHOAPLHTAE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NCC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 240-242℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid

Introduction to 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid (CAS No. 690646-18-5)

4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid (CAS No. 690646-18-5) is a sophisticated organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound features a benzoic acid moiety linked to a tetramethylbenzenesulfonamido group, which imparts specific chemical and biological properties that make it an intriguing subject for research and development.

The molecular structure of 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid is characterized by its aromatic rings and functional groups. The benzoic acid group is known for its carboxylic acid functionality, which can participate in various chemical reactions such as esterification and amidation. The tetramethylbenzenesulfonamido group, on the other hand, introduces sulfonamide functionality, which is often associated with biological activity and can be crucial in drug design and development.

Recent studies have highlighted the potential of 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid in various applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceutical compounds. The compound's unique structure allows it to serve as a building block for more complex molecules with therapeutic properties. For instance, it has been explored as a precursor in the development of anti-inflammatory drugs and anticancer agents.

In the realm of medicinal chemistry, the sulfonamide group in 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid has been shown to exhibit significant biological activity. Sulfonamides are well-known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective antibacterial agents. Additionally, they have been investigated for their potential in treating various diseases such as diabetes and Alzheimer's disease.

The physical and chemical properties of 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid have also been extensively studied. It is typically a white crystalline solid with good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in solution-based reactions and formulations.

In terms of synthetic routes, several methods have been developed to produce 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid. One common approach involves the reaction of 4-aminomethylbenzoic acid with 2,3,5,6-tetramethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Another method involves the coupling of 4-carboxymethylphenylamine with 2,3,5,6-tetramethylbenzenesulfonyl chloride using a coupling reagent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

The stability and reactivity of 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity over extended periods. Its reactivity can be modulated by adjusting reaction conditions such as temperature and solvent choice.

In conclusion, 4-(2,3,5,6-tetramethylbenzenesulfonamido)methylbenzoic acid (CAS No. 690646-18-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure and functional groups make it an attractive candidate for further research and development in fields such as medicinal chemistry and pharmaceuticals. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.